Cas no 2305561-15-1 (N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide)

N-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]cyclobutyl}prop-2-enamide is a specialized chemical compound featuring a cyclobutyl core functionalized with a trifluoromethyl-substituted pyrimidine ring and an acrylamide moiety. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyrimidine scaffold contributes to its potential as a versatile intermediate in medicinal chemistry. The acrylamide functionality allows for further derivatization, making it useful in targeted covalent inhibitor design or polymer applications. Its unique structure offers advantages in drug discovery, particularly for kinase inhibitors or agrochemical research, where trifluoromethyl groups are valued for their bioisosteric properties. The compound's well-defined reactivity profile supports precise synthetic modifications.
N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide structure
2305561-15-1 structure
Product Name:N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide
CAS No:2305561-15-1
MF:C12H12F3N3O
MW:271.238392829895
CID:5378351
PubChem ID:139015518
Update Time:2025-06-09

N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-[4-(Trifluoromethyl)-2-pyrimidinyl]cyclobutyl]-2-propenamide
    • N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide
    • Inchi: 1S/C12H12F3N3O/c1-2-9(19)18-11(5-3-6-11)10-16-7-4-8(17-10)12(13,14)15/h2,4,7H,1,3,5-6H2,(H,18,19)
    • InChI Key: MCIGSEPDCFZOLL-UHFFFAOYSA-N
    • SMILES: C(NC1(C2=NC=CC(C(F)(F)F)=N2)CCC1)(=O)C=C

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 402.6±45.0 °C(Predicted)
  • pka: 12.18±0.20(Predicted)

N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26587040-0.05g
N-{1-[4-(trifluoromethyl)pyrimidin-2-yl]cyclobutyl}prop-2-enamide
2305561-15-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide

Research Briefing on N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide (CAS: 2305561-15-1)

N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide (CAS: 2305561-15-1) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and trifluoromethylpyrimidine moieties, has shown promising potential in targeted drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activity profiles, positioning it as a candidate for therapeutic development in oncology and inflammatory diseases.

The synthesis of N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide involves a multi-step process, starting with the preparation of the cyclobutylpyrimidine core followed by the introduction of the prop-2-enamide side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to enhance yield and purity. Recent publications highlight the compound's stability under physiological conditions, with a half-life exceeding 24 hours in plasma, making it suitable for further pharmacokinetic studies.

In vitro and in vivo studies have demonstrated the compound's efficacy as a selective inhibitor of key signaling pathways, including the JAK-STAT and NF-κB cascades. Preclinical trials using murine models have shown a significant reduction in tumor growth rates when treated with N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors. Further research is underway to optimize its bioavailability and evaluate its safety profile in human clinical trials.

The structural uniqueness of N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide also opens avenues for its application in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Computational modeling studies have identified favorable binding affinities with E3 ubiquitin ligases, indicating its utility in designing bifunctional molecules. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into therapeutic candidates, with several patents filed in the past year.

Despite its promise, challenges remain in the scalable synthesis and formulation of N-{1-4-(trifluoromethyl)pyrimidin-2-ylcyclobutyl}prop-2-enamide. Current research is addressing these hurdles through the development of greener synthetic routes and nanoparticle-based delivery systems. The compound's progress exemplifies the convergence of medicinal chemistry and biotechnology, highlighting its role in advancing precision medicine. This briefing underscores the need for continued investment in both fundamental and applied research to fully realize its therapeutic potential.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.